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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethyl)cinnamic acid

CAS No.: 231291-13-7

Cat. No.: B1352610

Get Quote

Molecular Architecture, Synthetic Protocols, and Medicinal Chemistry Applications

Executive Summary
This technical guide provides a comprehensive analysis of 3-Fluoro-4-
(trifluoromethyl)cinnamic acid, a specialized fluorinated phenylpropanoid intermediate.

Characterized by a molecular weight of 234.15 g/mol , this compound represents a critical

scaffold in modern drug discovery. The simultaneous presence of a fluorine atom and a

trifluoromethyl group on the cinnamic acid backbone imparts unique metabolic stability and

lipophilicity profiles, making it a high-value building block for developing bioisosteres of

naturally occurring cinnamates.

Part 1: Physicochemical Specifications[1]
The precise molecular weight and physical properties are foundational for stoichiometric

calculations in synthetic workflows.
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Core Identity Data
Parameter Specification

Compound Name 3-Fluoro-4-(trifluoromethyl)cinnamic acid

CAS Number 1395080-16-6

Molecular Formula C₁₀H₆F₄O₂

Molecular Weight 234.15 g/mol

Exact Mass 234.0304 g/mol

Predicted LogP ~3.2 (High Lipophilicity)

H-Bond Donors/Acceptors 1 / 5 (Includes F atoms)

Structural Significance
The 3-Fluoro-4-(trifluoromethyl) substitution pattern creates a "privileged structure" in medicinal

chemistry.

Electronic Effect: The electron-withdrawing nature of both the -F and -CF₃ groups lowers the

pKa of the carboxylic acid relative to unsubstituted cinnamic acid.

Metabolic Blocking: The C3-F and C4-CF₃ substituents effectively block the para- and meta-

positions from cytochrome P450-mediated hydroxylation, significantly extending the half-life

of derivative drugs.

Part 2: Synthetic Architecture (Heck Coupling)
The most robust route for synthesizing 3-Fluoro-4-(trifluoromethyl)cinnamic acid is the

Palladium-catalyzed Mizoroki-Heck reaction. This method couples an aryl halide with acrylic

acid, ensuring high trans (E)-selectivity.

Retrosynthetic Logic & Mechanism
The synthesis relies on the oxidative addition of Pd(0) to the aryl halide, followed by migratory

insertion of the alkene and
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-hydride elimination.

Precursors:
4-Bromo-2-fluorobenzotrifluoride

+ Acrylic Acid

Oxidative Addition
Pd(0) → Pd(II)-Ar

Pd(OAc)2, Ligand

Migratory Insertion
(Carbopalladation)

+ Alkene

Beta-Hydride Elimination
Releases Product

Reductive Elimination
Regenerates Pd(0)

H-Pd-X species

Target Product:
3-Fluoro-4-(trifluoromethyl)

cinnamic acid

Base (Et3N) removes HX

Click to download full resolution via product page

Figure 1: Catalytic cycle for the synthesis of 3-Fluoro-4-(trifluoromethyl)cinnamic acid via

Heck coupling.

Experimental Protocol (Self-Validating System)
Objective: Synthesis of 3-Fluoro-4-(trifluoromethyl)cinnamic acid (10 mmol scale).

Reagents:
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4-Bromo-2-fluorobenzotrifluoride (1.0 equiv, 2.43 g)

Acrylic acid (1.2 equiv, 0.86 g)

Palladium(II) acetate (Pd(OAc)₂, 1 mol%)[1]

Tri-o-tolylphosphine (P(o-tol)₃, 2 mol%)

Triethylamine (Et₃N, 2.5 equiv)

Solvent: Anhydrous DMF (20 mL)

Step-by-Step Methodology:

Inert Setup: Flame-dry a 50 mL Schlenk flask and purge with Argon (3 cycles). This prevents

oxidation of the phosphine ligand.

Charging: Add Pd(OAc)₂, P(o-tol)₃, and the aryl bromide. Add DMF and stir for 5 minutes to

pre-form the active catalytic complex (color change typically observed).

Addition: Add acrylic acid followed by Et₃N via syringe. The base is critical for regenerating

the catalyst (see Figure 1).

Reaction: Heat the mixture to 100°C for 12–16 hours.

Validation Checkpoint: Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The starting

bromide spot (high Rf) should disappear; the product (low Rf, acid) may streak unless TLC

plate is treated with bromocresol green.

Workup (Purification):

Cool to room temperature.[2]

Pour into 1N HCl (100 mL) to quench the reaction and protonate the carboxylate salt.

Precipitate formation is the primary indicator of success.

Filter the solid.[2]
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Recrystallization: Dissolve crude solid in minimum hot Ethanol/Water (9:1). Cool slowly to

4°C.

Yield Calculation: Theoretical yield = 2.34 g. Target isolated yield >80%.

Part 3: Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using multi-modal

spectroscopy.

NMR Spectroscopy Strategy
Due to the presence of fluorine, ¹⁹F NMR is the most diagnostic tool.

¹H NMR (DMSO-d₆): Look for the characteristic doublets of the vinyl protons (CH=CH) with a

coupling constant (

) of ~16 Hz, confirming the trans (E)-geometry.

¹⁹F NMR:

Signal A (-60 to -65 ppm): Corresponds to the -CF₃ group (singlet or weak doublet).

Signal B (-110 to -120 ppm): Corresponds to the aromatic fluorine at position 3.

Validation: Integration ratio must be 3:1 (CF₃ : F).

Mass Spectrometry
Method: ESI-MS (Negative Mode).

Expected Ion: [M-H]⁻ = 233.14 m/z.

Isotope Pattern: Verify the absence of Bromine isotopic patterns (1:1 ratio at M+2) to confirm

complete conversion of the starting material.

Part 4: Medicinal Chemistry Applications[4][5][6][7]
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This compound is not merely an endpoint but a functional tool for structure-activity relationship

(SAR) studies.

Bioisosterism and Metabolic Stability
The 3-Fluoro-4-(trifluoromethyl) motif is often used to replace unstable catechol or methoxy

groups in drug candidates.
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cinnamic acid
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Figure 2: Structure-Activity Relationship (SAR) impact of the fluorinated cinnamic acid scaffold.

Drug Development Context
Cinacalcet Analogs: Cinnamic acids are precursors to hydrocinnamic acids (via

hydrogenation). 3-(Trifluoromethyl)cinnamic acid is a known intermediate for Cinacalcet

(Sensipar). The addition of the 3-Fluoro group in this specific compound allows researchers

to fine-tune the potency and metabolic resistance of calcimimetic agents.

Fragment-Based Design: The compound serves as a "fluorine tag" fragment. In ¹⁹F NMR-

based screening, the distinct chemical shifts allow for the detection of weak binding events

between the fragment and a protein target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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